Cas no 7127-27-7 (2-Amino-1-(benzofuran-2-yl)ethanol)

• Product Name: 2-Amino-1-(benzofuran-2-yl)ethanol
• CAS No: 7127-27-7
• MF: C₁₀H₁₁NO₂
• MW: 177.199842691422
• MDL: MFCD15146208
• CID: 1032364
• PubChem ID: 12814357
• Update Time: 2025-10-29

2-Amino-1-(benzofuran-2-yl)ethanol Chemical and Physical Properties

Names and Identifiers

• 2-Amino-1-(benzofuran-2-yl)ethanol
• 2-Amino-1-(1-benzofuran-2-yl)ethanol
• A-(AMINOMETHYL)-2-BENZOFURANMETHANOL
• 2-amino-1-(benzofuran-2-yl)ethan-1-ol
• DTXSID60510539
• 2-(2-benzofuranyl)-2-hydroxy ethanamine
• benzofuran-2-ethanolamine
• SCHEMBL8158785
• 7127-27-7
• BCJVOWVMKNRFIY-UHFFFAOYSA-N
• 2-Amino-1-(1-benzofuran-2-yl)ethan-1-ol
• A923469
• 2-(2-benzofuranyl)-2-hydroxyethanamine
• DB-329813

• MDL： MFCD15146208
• Inchi： 1S/C10H11NO2/c11-6-8(12)10-5-7-3-1-2-4-9(7)13-10/h1-5,8,12H,6,11H2
• InChI Key： BCJVOWVMKNRFIY-UHFFFAOYSA-N
• SMILES： O1C2C=CC=CC=2C=C1C(CN)O

Computed Properties

• Exact Mass: 177.078978594g/mol
• Monoisotopic Mass: 177.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 59.4Ų

2-Amino-1-(benzofuran-2-yl)ethanol Security Information

• Storage Condition：Sealed in dry,2-8°C

Additional information on 2-Amino-1-(benzofuran-2-yl)ethanol

Exploring the Versatile Applications and Properties of 2-Amino-1-(benzofuran-2-yl)ethanol (CAS No. 7127-27-7)

2-Amino-1-(benzofuran-2-yl)ethanol (CAS No. 7127-27-7) is a fascinating organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, characterized by its unique benzofuran core and aminoethanol side chain, exhibits a range of interesting properties that make it valuable in various applications. Researchers and industry professionals are increasingly interested in this molecule due to its potential in drug development and material science.

The molecular structure of 2-Amino-1-(benzofuran-2-yl)ethanol combines the aromatic benzofuran moiety with a functionalized ethanolamine group. This combination creates a versatile scaffold that can interact with biological targets, making it particularly relevant in medicinal chemistry. Recent studies have explored its potential as a building block for central nervous system (CNS) drugs, given the prevalence of benzofuran derivatives in neurological therapeutics.

In the pharmaceutical industry, 2-Amino-1-(benzofuran-2-yl)ethanol has shown promise in the development of novel therapeutic agents. Its structural features make it an attractive candidate for designing selective receptor modulators, particularly for targets involved in neurological disorders. The compound's ability to cross the blood-brain barrier while maintaining metabolic stability has sparked interest among researchers working on neuroprotective agents and cognitive enhancers.

Beyond pharmaceutical applications, 2-Amino-1-(benzofuran-2-yl)ethanol finds use in material science as a precursor for functional polymers and advanced materials. The compound's aromatic system and polar functional groups allow for interesting intermolecular interactions, enabling the creation of materials with tailored properties. Recent innovations have explored its incorporation into photoluminescent materials and organic electronic devices, capitalizing on the benzofuran unit's electronic characteristics.

The synthesis of 2-Amino-1-(benzofuran-2-yl)ethanol typically involves multi-step organic transformations starting from benzofuran-2-carboxaldehyde. Modern synthetic approaches emphasize green chemistry principles, with researchers developing more efficient and environmentally friendly routes to this valuable intermediate. Recent publications highlight improved yields through catalytic asymmetric synthesis methods, addressing the growing demand for chiral building blocks in drug discovery.

Analytical characterization of 2-Amino-1-(benzofuran-2-yl)ethanol employs advanced techniques including NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods confirm the compound's purity and structural integrity, which are crucial for its applications in sensitive fields like pharmaceutical development. The compound typically appears as a white to off-white crystalline powder with good solubility in polar organic solvents.

The safety profile of 2-Amino-1-(benzofuran-2-yl)ethanol has been extensively studied, with research focusing on its toxicological properties and metabolic pathways. While generally considered safe for research purposes when handled properly, standard laboratory precautions should always be followed. Recent toxicology studies have investigated its biodegradation and environmental fate, addressing growing concerns about sustainable chemistry practices.

Market trends indicate increasing demand for 2-Amino-1-(benzofuran-2-yl)ethanol, particularly from pharmaceutical companies engaged in neurological drug discovery. The compound's versatility as a chemical intermediate has led to expanded production capacities among specialty chemical manufacturers. Industry analysts project steady growth in its applications, driven by ongoing research into benzofuran-based therapeutics and functional materials.

Future research directions for 2-Amino-1-(benzofuran-2-yl)ethanol include exploring its potential in targeted drug delivery systems and as a ligand for metal-organic frameworks (MOFs). The compound's structural features make it an interesting candidate for these emerging technologies. Additionally, computational chemistry approaches are being employed to predict new structure-activity relationships that could unlock additional applications for this versatile molecule.

For researchers and industry professionals seeking high-quality 2-Amino-1-(benzofuran-2-yl)ethanol, it's essential to source the compound from reputable suppliers who can provide comprehensive analytical data and certificates of analysis. The growing importance of quality control in chemical research underscores the need for reliable sources of research chemicals like this benzofuran derivative.